![molecular formula C25H27NO7S B281064 Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate](/img/structure/B281064.png)
Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate, also known as MCC-555, is a chemical compound that has been widely researched for its potential therapeutic applications. MCC-555 belongs to the class of benzofuran derivatives and has been shown to exhibit a range of pharmacological activities.
Mechanism of Action
The mechanism of action of Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, it has been proposed that this compound exerts its pharmacological activities by inhibiting certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme that plays a role in inflammation. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, reduces inflammation, and improves cognitive function. In vivo studies have shown that this compound has neuroprotective effects, reduces inflammation and pain, and inhibits tumor growth.
Advantages and Limitations for Lab Experiments
Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to exhibit a range of pharmacological activities. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for research on Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One area of interest is its potential therapeutic applications in cancer treatment. Further studies are needed to determine the efficacy of this compound in different types of cancer and to optimize its dosing and administration. Another area of interest is its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the neuroprotective effects of this compound and its potential use in the treatment of these diseases. Finally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. This information could be useful in the development of more specific and effective drugs based on this compound.
Synthesis Methods
The synthesis of Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the condensation reaction between 4-methoxybenzenesulfonyl chloride, cyclohexyl isocyanate, and 2-methyl-3-carboxybenzofuran. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product obtained is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
Methyl 5-{(cyclohexylcarbonyl)[(4-methoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been studied for its potential therapeutic applications in various fields such as oncology, neurology, and inflammation. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been shown to have neuroprotective effects and improve cognitive function. In inflammation, this compound has been shown to reduce inflammation and pain.
Properties
Molecular Formula |
C25H27NO7S |
---|---|
Molecular Weight |
485.6 g/mol |
IUPAC Name |
methyl 5-[cyclohexanecarbonyl-(4-methoxyphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate |
InChI |
InChI=1S/C25H27NO7S/c1-16-23(25(28)32-3)21-15-18(9-14-22(21)33-16)26(24(27)17-7-5-4-6-8-17)34(29,30)20-12-10-19(31-2)11-13-20/h9-15,17H,4-8H2,1-3H3 |
InChI Key |
RFHSHEBOKMJLBM-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)OC)C(=O)OC |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)OC)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.